3-[(6-Ethoxy-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[[(6-ethoxypyrimidin-4-yl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H28N4O3/c1-5-23-15-9-14(19-12-20-15)18-10-13-7-6-8-21(11-13)16(22)24-17(2,3)4/h9,12-13H,5-8,10-11H2,1-4H3,(H,18,19,20)
• InChI Key: QPAPGIVUDWJDBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=NC(=C1)NCC2CCCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C17H28N4O3
• Molecular Weight: 336.4 g/mol

Description

This compound features a piperidine core substituted at the 3-position with a methyl group bridging to a 6-ethoxy-pyrimidin-4-ylamino moiety, while the 1-position is protected by a tert-butyl carbamate group. The tert-butyl ester is a common protective group in medicinal chemistry, enhancing solubility and stability during synthesis . The ethoxy-pyrimidine substituent may confer hydrogen-bonding capabilities and influence receptor affinity, as seen in related adenosine receptor modulators .

Molecular Formula: C18H29N4O3
Molecular Weight: 361.45 g/mol
Key Features:

• Piperidine scaffold: Facilitates conformational flexibility and interaction with hydrophobic pockets in target proteins.
• tert-Butyl ester: Enhances metabolic stability and bioavailability.

Biological Activity

Introduction

3-[(6-Ethoxy-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS No: 1353984-28-7) is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological activity, including its mechanisms of action, therapeutic implications, and relevant case studies.

Chemical Structure and Properties

The compound features a piperidine core with a pyrimidine moiety, which is essential for its biological activity. Its molecular formula is $C_{17}H_{28}N_{4}O_{3}$, and it has a molecular weight of approximately 368.494 g/mol. The structure can be represented as follows:

$$\text{3 6 Ethoxy pyrimidin 4 ylamino methyl piperidine 1 carboxylic acid tert butyl ester}$$

Anticancer Activity

Recent studies have indicated that derivatives of this compound exhibit anticancer properties through various mechanisms:

• Inhibition of Kinase Activity : The compound's structure allows it to interact with specific kinases involved in cancer proliferation. For instance, it has shown potential as an inhibitor of the Pim family of kinases, which are implicated in several cancers. In vitro assays demonstrated that certain derivatives had IC50 values in the nanomolar range against these kinases, indicating potent inhibition .
• Induction of Apoptosis : Research has illustrated that the compound can induce apoptosis in cancer cell lines by activating intrinsic pathways. This was evidenced by increased levels of pro-apoptotic markers and decreased cell viability in treated cells .
• Cell Cycle Arrest : The compound has been reported to cause cell cycle arrest at the G2/M phase, leading to reduced proliferation rates in various cancer cell lines .

Antimicrobial Activity

The biological activity extends beyond oncology; it also exhibits antimicrobial properties . Studies have shown that the compound demonstrates significant activity against both Gram-positive and Gram-negative bacteria, suggesting its potential as an antibiotic agent .

Study 1: Anticancer Efficacy

A study published in MDPI explored the efficacy of 3-[(6-Ethoxy-pyrimidin-4-ylamino)-methyl]-piperidine derivatives against various cancer cell lines, including HeLa (cervical cancer) and MCF7 (breast cancer). The results indicated that certain derivatives had IC50 values less than 50 µM, demonstrating significant anticancer activity .

Cell Line	IC50 (µM)	Mechanism
HeLa	45	Apoptosis induction
MCF7	30	Cell cycle arrest

Study 2: Antimicrobial Properties

Another research highlighted the antimicrobial effects of the compound against several pathogens, including Staphylococcus aureus and Escherichia coli. The minimal inhibitory concentration (MIC) was determined to be around 12.5 µg/mL for both organisms, indicating strong antimicrobial potential .

Pathogen	MIC (µg/mL)
Staphylococcus aureus	12.5
Escherichia coli	12.5

Scientific Research Applications

Biological Activities

Anticancer Research :
Preliminary studies suggest that compounds similar to 3-[(6-Ethoxy-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester may exhibit anticancer properties. The structural components allow for interaction with various biological targets, potentially inhibiting tumor growth or inducing apoptosis in cancer cells.

Enzyme Inhibition :
Research indicates that derivatives of this compound can act as enzyme inhibitors. For instance, they may inhibit specific kinases involved in cell signaling pathways that regulate cell proliferation and survival. This characteristic makes them valuable in developing targeted cancer therapies.

Antimicrobial Activity :
There are indications that the compound may possess antimicrobial properties. Similar piperidine derivatives have shown effectiveness against various bacterial strains, suggesting that this compound could be further investigated for its potential as an antimicrobial agent.

Potential Therapeutic Uses

• Cancer Therapy : The ability of this compound to inhibit certain enzymes involved in cancer progression positions it as a candidate for further development in oncology.
• Neuroprotective Effects : Some studies have highlighted the neuroprotective potential of piperidine derivatives, suggesting that this compound may be explored for treating neurodegenerative diseases.
• Antiviral Applications : Given the structural similarities with other antiviral agents, there is potential for this compound to be evaluated for antiviral activity against specific viruses.

Comparison with Similar Compounds

Substituent Variations on the Pyrimidine Ring

Compound Name	Molecular Formula	MW (g/mol)	Key Substituents	Biological Activity (EC50 or IC50)	Reference
Target Compound	C18H29N4O3	361.45	6-Ethoxy-pyrimidin-4-ylamino	N/A (intermediate)
tert-Butyl 2-(((6-ethoxy-2-(methylthio)pyrimidin-4-yl)oxy)methyl)piperidine-1-carboxylate	C18H29N3O4S	383.51	6-Ethoxy, 2-methylthio-pyrimidine	N/A
4-[(Methyl-{6-[4-(morpholine-4-sulfonyl)-phenylamino]-pyrimidin-4-yl}-amino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester	C29H40N6O5S	584.73	Morpholine-sulfonyl-phenylamino-pyrimidine	N/A (patented as kinase inhibitor intermediate)

Key Observations :

• Methylthio vs.
• Morpholine-sulfonyl substituent : The bulky substituent in may enhance selectivity for kinase targets but reduce blood-brain barrier penetration due to higher molecular weight (>500 Da).

Piperidine Core Modifications

Compound Name	Molecular Formula	MW (g/mol)	Piperidine Substitution	Functional Impact	Reference
Target Compound	C18H29N4O3	361.45	3-[(6-Ethoxy-pyrimidin-4-ylamino)-methyl]	Optimized for receptor binding and solubility
3-[(4-Amino-benzylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (QI-7802)	C18H28N4O2	332.44	4-Amino-benzylamino group	Increased hydrogen-bond donors (2 vs. 1 in target), potentially improving solubility
tert-Butyl 3-[(4-aminoanilino)methyl]piperidine-1-carboxylate	C17H27N3O2	305.42	4-Amino-anilino group	Lower molecular weight, reduced steric hindrance

Key Observations :

• Amino-benzylamino groups () introduce aromaticity and additional hydrogen-bond donors, which may enhance target engagement in polar environments.

Key Observations :

• The target compound’s synthesis likely mirrors ’s acetylation strategy but substitutes reagents to install the ethoxy-pyrimidine group.
• Lower yields in (20%) highlight challenges in imidazole ring formation compared to simpler amination steps.

Preparation Methods

Synthesis of tert-Butyl 3-(Bromomethyl)piperidine-1-carboxylate

The Boc-protected piperidine-3-methanol serves as a precursor. Treatment with phosphorus tribromide (PBr₃) or carbon tetrabromide (CBr₄) in the presence of triphenylphosphine (PPh₃) converts the hydroxyl group to a bromide.

$$\text{tert-Butyl 3-(hydroxymethyl)piperidine-1-carboxylate} \xrightarrow{\text{PBr}_3} \text{tert-Butyl 3-(bromomethyl)piperidine-1-carboxylate}$$

Coupling with 4-Amino-6-ethoxypyrimidine

The brominated intermediate reacts with 4-amino-6-ethoxypyrimidine under basic conditions (e.g., Cs₂CO₃ in DMF at 60–80°C). The amine acts as a nucleophile, displacing bromide to form the C–N bond.

$$\text{tert-Butyl 3-(bromomethyl)piperidine-1-carboxylate} + \text{4-amino-6-ethoxypyrimidine} \xrightarrow{\text{Cs}$$2\text{CO}3} \text{Target Compound}

Key Considerations :

• Excess base ensures deprotonation of the amine for efficient substitution.

• Polar aprotic solvents (e.g., DMF, DMSO) enhance reactivity.

Buchwald-Hartwig Amination

Preparation of 4-Chloro-6-ethoxypyrimidine

4-Chloro-6-ethoxypyrimidine is synthesized via chlorination of 6-ethoxypyrimidin-4-ol using POCl₃ or SOCl₂.

Palladium-Catalyzed Coupling

tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate reacts with 4-chloro-6-ethoxypyrimidine in the presence of a palladium catalyst (e.g., Pd₂(dba)₃), Xantphos ligand, and Cs₂CO₃ in toluene at 100–110°C.

$$\text{4-Chloro-6-ethoxypyrimidine} + \text{tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate} \xrightarrow{\text{Pd, Xantphos}} \text{Target Compound}$$

Advantages :

• High regioselectivity for C–N bond formation.

• Tolerates functional groups like ethoxy and Boc.

Reductive Amination

Synthesis of tert-Butyl 3-(Aminomethyl)piperidine-1-carboxylate

Boc protection of piperidine-3-methylamine using di-tert-butyl dicarbonate (Boc₂O) yields the primary amine precursor.

Condensation with 6-Ethoxy-4-pyrimidinecarbaldehyde

The amine reacts with 6-ethoxy-4-pyrimidinecarbaldehyde in methanol, followed by reduction with sodium cyanoborohydride (NaBH₃CN) to form the secondary amine.

$$\text{tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate} + \text{6-ethoxy-4-pyrimidinecarbaldehyde} \xrightarrow{\text{NaBH}_3\text{CN}} \text{Target Compound}$$

Optimization :

• Acidic conditions (e.g., AcOH) stabilize the imine intermediate.

• Steric hindrance from the Boc group may necessitate extended reaction times.

Photocatalytic C–N Coupling

Acridine Salt-Mediated Reaction

A mixture of tert-butyl piperidine-1-carboxylate, 4-amino-6-ethoxypyrimidine, and an acridine photocatalyst (e.g., 9-mesityl-10-methylacridinium perchlorate) undergoes light-induced coupling in dichloroethane with an oxidant (e.g., TEMPO).
Conditions :

• Blue LED irradiation (450 nm).

• Oxygen atmosphere to regenerate the photocatalyst.

Comparative Analysis of Methods

Method	Yield Range	Advantages	Limitations
Nucleophilic Substitution	60–75%	Simplicity, minimal catalysts	Requires activated leaving groups
Buchwald-Hartwig	70–85%	High selectivity, scalable	Costly palladium catalysts
Reductive Amination	50–65%	Mild conditions	Limited substrate availability
Photocatalytic	80–95%	Eco-friendly, one-pot synthesis	Specialized equipment required

Q & A

Basic Question: How can researchers optimize the synthesis of this compound to improve yield and purity?

Methodological Answer:
Synthetic optimization should focus on protecting group strategies and reaction conditions. For example:

• Deprotection Efficiency : Use trifluoroacetic acid (TFA) in dichloromethane for tert-butyloxycarbonyl (Boc) group removal, as demonstrated in analogous piperidine derivatives .
• Coupling Reactions : Employ isocyanate intermediates with catalytic triethylamine in methanol for amide bond formation, ensuring stoichiometric control to minimize side products .
• Purification : Utilize column chromatography with gradients of ethyl acetate/hexane, followed by recrystallization from methanol to achieve >95% purity .

Basic Question: What advanced spectroscopic techniques are recommended for structural elucidation?

Methodological Answer:

• HPLC-MS (Electrospray Ionization-Time-of-Flight) : Confirm molecular weight and purity. For example, a peak at m/z 410.2 [M+H]+ indicates successful synthesis .
• Multinuclear NMR : Use ¹H-NMR to identify proton environments (e.g., tert-butyl singlet at δ 1.4 ppm) and ¹³C-NMR to resolve carbonyl carbons (e.g., Boc C=O at ~155 ppm) .
• IR Spectroscopy : Detect functional groups like C=O (stretch ~1700 cm⁻¹) and NH (broad peak ~3300 cm⁻¹) .

Basic Question: How should the compound be stored to ensure stability, and what conditions degrade it?

Methodological Answer:

• Storage : Store at 2–8°C in airtight, amber glass containers under inert gas (e.g., argon) to prevent hydrolysis .
• Incompatible Materials : Avoid strong oxidizing agents (e.g., peroxides), which may degrade the piperidine ring or ethoxy group .
• Stability Testing : Monitor via accelerated stability studies (40°C/75% RH for 6 months) with HPLC to track degradation products like free amine or pyrimidine hydrolysis byproducts .

Advanced Question: How can computational modeling predict the compound’s reactivity in nucleophilic substitution reactions?

Methodological Answer:

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to identify reactive sites. For example, the ethoxy-pyrimidine group may exhibit electrophilic character at C4 due to electron-withdrawing effects .
• Molecular Dynamics (MD) Simulations : Model solvation effects in polar aprotic solvents (e.g., DMF) to predict reaction pathways for substitutions at the methylene bridge .
• Docking Studies : Screen against enzymatic targets (e.g., aspartyl proteases) using PyMOL or AutoDock to prioritize synthetic modifications for bioactivity .

Advanced Question: What experimental strategies resolve contradictions in reported toxicity data for tert-butyl piperidine derivatives?

Methodological Answer:

• In Vitro Assays : Conduct MTT assays on HepG2 cells to compare cytotoxicity (IC₅₀) with structurally similar compounds (e.g., tert-butyl 4-phenylpiperidine-3-carboxylate) .
• Metabolic Profiling : Use LC-MS/MS to identify hepatotoxic metabolites (e.g., tert-butyl alcohol or pyrimidine adducts) in microsomal incubations .
• Cross-Study Validation : Replicate conflicting protocols (e.g., exposure duration, solvent used) to isolate variables causing discrepancies in occupational exposure limits .

Advanced Question: How can researchers design experiments to study the compound’s potential as a protease inhibitor?

Methodological Answer:

• Enzyme Inhibition Assays : Measure IC₅₀ values against HIV-1 protease or renin using fluorogenic substrates (e.g., Dabcyl-Edans peptides) .
• Structure-Activity Relationship (SAR) : Synthesize analogs with modified pyrimidine substituents (e.g., replacing ethoxy with methoxy) and correlate changes with inhibitory potency .
• X-ray Crystallography : Co-crystallize the compound with the target enzyme to visualize binding interactions (e.g., hydrogen bonding with catalytic aspartate residues) .

Basic Question: What personal protective equipment (PPE) is essential during handling?

Methodological Answer:

• Respiratory Protection : Use NIOSH-approved N95 masks if airborne particulates are generated during milling .
• Gloves : Nitrile gloves (≥0.11 mm thickness) to prevent dermal exposure, as the compound may penetrate latex .
• Eye/Face Protection : Chemical goggles and face shields, particularly during reflux or distillation steps .

Advanced Question: How can reaction intermediates be trapped and characterized in the compound’s synthesis?

Methodological Answer:

• Low-Temperature Quenching : Halt reactions at -78°C using dry ice/acetone baths to stabilize intermediates like iminium ions .
• In Situ IR Monitoring : Track carbonyl intermediates (e.g., isocyanate at ~2270 cm⁻¹) during coupling steps .
• EPR Spectroscopy : Detect radical intermediates in oxidative steps (e.g., tert-butyl peroxide-mediated reactions) .